Cas no 85896-21-5 ((2,3-dihydroxypropyl)(2-hydroxydodecyl)dimethylammonium toluene-p-sulphonate)

• Product Name: (2,3-dihydroxypropyl)(2-hydroxydodecyl)dimethylammonium toluene-p-sulphonate
• CAS No: 85896-21-5
• MF: C₂₄H₄₅NO₆S
• MW: 475.682206869125
• CID: 991175
• PubChem ID: 56842900
• Update Time: 2025-04-20

(2,3-dihydroxypropyl)(2-hydroxydodecyl)dimethylammonium toluene-p-sulphonate Chemical and Physical Properties

Names and Identifiers

• (2,3-dihydroxypropyl)(2-hydroxydodecyl)dimethylammonium toluene-p-sulphonate
• 2,3-dihydroxypropyl-(2-hydroxydodecyl)-dimethylazanium,4-methylbenzenesulfonate
• 85896-21-5
• EINECS 288-798-9
• DTXSID401006469
• NS00065166
• N-(2,3-Dihydroxypropyl)-2-hydroxy-N,N-dimethyldodecan-1-aminium 4-methylbenzene-1-sulfonate
• ASKSZCVHWVEEHR-UHFFFAOYSA-M

• Inchi： 1S/C17H38NO3.C7H8O3S/c1-4-5-6-7-8-9-10-11-12-16(20)13-18(2,3)14-17(21)15-19;1-6-2-4-7(5-3-6)11(8,9)10/h16-17,19-21H,4-15H2,1-3H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： ASKSZCVHWVEEHR-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].OC(CCCCCCCCCC)C[N+](C)(C)CC(CO)O

Computed Properties

• Exact Mass: 475.29675933g/mol
• Monoisotopic Mass: 475.29675933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 14
• Complexity: 427
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų